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Compound of Interest

Compound Name: R01138452

Cat. No.: B1680659

For Research, Scientific, and Drug Development Professionals

The following provides comprehensive guidance on the proper disposal of the research
compound R0O1138452. In the absence of a specific Safety Data Sheet (SDS), this compound
must be handled and disposed of as hazardous chemical waste. Adherence to these
procedures is critical for ensuring laboratory safety and regulatory compliance.

Compound Identification and Properties

While a specific SDS for RO1138452 is not publicly available, the following information has
been compiled from research and chemical supplier databases. This data is essential for the
proper handling and segregation of waste.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1680659?utm_src=pdf-interest
https://www.benchchem.com/product/b1680659?utm_src=pdf-body
https://www.benchchem.com/product/b1680659?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680659?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Property Value Source

(4,5-dihydro-1H-imidazol-2-yl)-
Chemical Name [4-(4-isopropoxy-benzyl)- [1]

phenyl]-amine

CAS Number 221529-58-4 [2][3]
Molecular Formula C19H23N30 [2][3]
Molecular Weight 309.41 g/mol [2]

o DMSO: 62 mg/mL, Ethanol: 62
Known Solubilities [2]
mg/mL, Water: Insoluble

) Prostaglandin IP Receptor
Chemical Class , [1][2][4][5]
Antagonist

Step-by-Step Disposal Protocol

This protocol outlines the necessary steps for the safe disposal of RO1138452 and associated
waste materials.

Step 1: Waste Characterization and Segregation

Given the lack of specific hazard data, RO1138452 must be treated as a hazardous waste.[6]
[7] It is crucial to segregate waste streams to prevent dangerous reactions.[3][9]

e Solid Waste: Collect unused or expired RO1138452 powder, as well as contaminated
personal protective equipment (PPE) such as gloves and weighing papers, in a designated,
compatible, and clearly labeled solid waste container.

e Liquid Waste: Solutions containing RO1138452 (e.g., in DMSO or ethanol) must be collected
in a separate, compatible liquid waste container. Do not mix with aqueous waste, as
R0O1138452 is insoluble in water.[2] Halogenated and non-halogenated solvent wastes
should be collected separately if institutional policy requires it.[10]

o Sharps Waste: Needles, syringes, or other contaminated sharps must be disposed of in a
designated, puncture-resistant sharps container.
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o Empty Containers: The original container of RO1138452, even if seemingly empty, must be
disposed of as hazardous waste unless it has been triple-rinsed.[10][11] The first rinseate
from any cleaning procedure must be collected as hazardous waste.[11][12]

Step 2: Container Selection and Labeling
Proper containment and labeling are critical for safe transport and disposal.[9]

» Container Compatibility: Use containers that are chemically compatible with the waste they
hold.[8][10][12] For RO1138452, which is soluble in organic solvents, glass or appropriate
solvent-resistant plastic containers are recommended.

o Labeling: All waste containers must be clearly labeled.[6][11] The label should include:
o The words "Hazardous Waste"

o The full chemical name: "(4,5-dihydro-1H-imidazol-2-yl)-[4-(4-isopropoxy-benzyl)-phenyl]-
amine" and "RO1138452"

o The CAS Number: 221529-58-4

o An accurate list of all constituents, including solvents and their estimated concentrations.
[12] Do not use abbreviations or chemical formulas.[12]

o The date when waste was first added to the container (accumulation start date).[7]

o The primary hazard(s) (in the absence of specific data, label as "Toxic" or "Caution:
Research Chemical, Hazards Not Fully Characterized").

Step 3: Safe Accumulation and Storage
Waste must be stored safely in the laboratory at or near the point of generation.[6][8]

o Keep Containers Closed: Waste containers must be kept tightly sealed except when adding
waste.[6][11][12]

e Secondary Containment: All liquid hazardous waste containers must be stored in secondary
containment, such as a chemical-resistant tray or tub, to contain any potential leaks or spills.
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[8][11]

o Storage Location: Store waste in a designated satellite accumulation area within the
laboratory.[6] This area should be away from sinks or floor drains.[7] Do not store
incompatible waste types together.[10][11]

Step 4: Arranging for Disposal

Hazardous chemical waste must be disposed of through your institution's Environmental Health
and Safety (EHS) department or a licensed hazardous waste disposal contractor.[13]

o Never Dispose Down the Drain or in Regular Trash: Hazardous chemicals must never be
poured down the drain or disposed of in the regular trash.[6][7][11][14]

e Schedule a Pickup: When the waste container is nearly full (e.g., % full) or has been in
accumulation for the maximum time allowed by your institution (often 9-12 months), submit a
hazardous waste pickup request to your EHS office.[6][7][12]

Experimental Workflow for Waste Disposal

The following diagram illustrates the decision-making process and workflow for the proper
disposal of laboratory chemical waste like RO1138452.
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Caption: General Workflow for Laboratory Chemical Waste Disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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